Cas no 628-73-9 (hexanenitrile)

hexanenitrile structure

hexanenitrile structure

Product Name:hexanenitrile

CAS No:628-73-9

Molecular Formula:C₆H₁₁N

Molecular Weight:97.15824

MDL:MFCD00001979

CID:39257

PubChem ID:87570548

hexanenitrile Properties

Names and Identifiers

- hexanenitrile
- Capronitrile
- n-Capronitrile
- N-AMYL CYANIDE
- 1-CYANOPENTANE
- HEXANONITRILE
- n-Hexanenitrile
- n-hexylnitrile
- PENTYLCYANIDE
- Tricapronile
- Amyl Cyanide
- Amylcyanide
- CAPRONITRILE
- CAPROIC NITRILE
- HEXANOIC ACID NITRILE
- +Expand
- MDL： MFCD00001979
- InChIKey： AILKHAQXUAOOFU-UHFFFAOYSA-N
- Inchi： 1S/C6H11N/c1-2-3-4-5-6-7/h2-5H2,1H3
- SMILES： CCCCCC#N

Computed Properties

Exact Mass: 97.08910
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 97.089149
Heavy Atom Count: 7
Complexity: 67.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 23.8

Experimental Properties

LogP: 2.09028
PSA: 23.79000
Refractive Index: n20/D 1.406(lit.)
Boiling Point: 160°C
Melting Point: −80 °C (lit.)
Vapor Pressure: 2.0±0.3 mmHg at 25°C
Flash Point: Fahrenheit: 109.4 ° f
Celsius: 43 ° c
Color/Form: Colorless liquid [1]
Solubility: Insoluble in water, miscible in ethanol \ ether [12]
Density: 0.809 g/mL at 25 °C(lit.)

hexanenitrile Synthesis

Synthetic Circuit 1

616-05-7

616-05-7

75-05-8

75-05-8

628-73-9

628-73-9

10601-70-4

10601-70-4

823-94-9

823-94-9

625-77-4

625-77-4

142-62-1

142-62-1

64-19-7

64-19-7

Reaction Conditions

Reference

High-temperature transnitrilation of 2-bromocaproic acid

Polivin, Yu. N.; et al, Izvestiya Akademii Nauk SSSR, 1990, (7), 1682-4

hexanenitrile Raw materials

2-Bromohexanoic acid

hexanenitrile Preparation Products

hexanenitrile Related Literature

1. Thermodynamics of liquid binary (alkanenitrile–alkane) mixtures. Part 2.—Experimental excess molar heat capacity at 298.15 K and structure in solution

Rafael Eustaquio-Rincón,Blanca E. García,Arturo Trejo J. Chem. Soc. Faraday Trans. 1994 90 2913
2. 430. An additive function of entropy of boiling, and the prediction of latent heat of vaporisation and vapour pressure of liquids

Leo H. Thomas J. Chem. Soc. 1959 2132
3. Crosslinked terpolymers of vinylidene fluoride, perfluoro-3,6-dioxa-4-methyl-7-octene sulfonyl fluoride, and cure site monomers for membranes in PEMFC applications

Maxime Colpaert,Marta Zaton,Vincent Ladmiral,Deborah Jones,Jacques Rozière,Bruno Ameduri Polym. Chem. 2019 10 2176
4. The correlation of vibrational band intensities with reactivity: the CN group

H. W. Thompson,G. Steel Trans. Faraday Soc. 1956 52 1451
5. Oxidant free conversion of alcohols to nitriles over Ni-based catalysts

Yunzhu Wang,Shinya Furukawa,Zhang Zhang,Laura Torrente-Murciano,Saif A. Khan,Ning Yan Catal. Sci. Technol. 2019 9 86
6. Intensities of vibration bands. Part VIII. The CN group

M. W. Skinner,H. W. Thompson J. Chem. Soc. 1955 487
7. Probing the enantioselectivity of a diverse group of purified cobalt-centred nitrile hydratases

S. van Pelt,M. Zhang,L. G. Otten,J. Holt,D. Y. Sorokin,F. van Rantwijk,G. W. Black,J. J. Perry,R. A. Sheldon Org. Biomol. Chem. 2011 9 3011
8. Amination of 1-hexanol on bimetallic AuPd/TiO2 catalysts

Madelyn R. Ball,Thejas S. Wesley,Keishla R. Rivera-Dones,George W. Huber,James A. Dumesic Green Chem. 2018 20 4695
9. Electrochemical alkene azidocyanation via 1,4-nitrile migration

Alex C. Seastram,Mishra Deepak Hareram,Thomas M. B. Knight,Louis C. Morrill Chem. Commun. 2022 58 8658
10. Assembly of metallo-macrocycles through reductive C–C coupling of alkylnitriles by an Mg–Mg-bonded compound

Yujie Xue,Jijiang Wang,Yalei Shi,Wenhua Xu,Yanxia Zhao,Biao Wu,Xiao-Juan Yang Dalton Trans. 2022 51 4394

Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

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